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For Researchers, Scientists, and Drug Development Professionals

Abstract
7-Hydroxyheptanoic acid (CAS number 3710-42-7) is an omega-hydroxy fatty acid with a

seven-carbon chain.[1] Its bifunctional nature, possessing both a hydroxyl and a carboxylic acid

group, makes it a versatile molecule with applications in various fields, including cosmetics,

pharmaceuticals, and as a precursor in chemical synthesis. This technical guide provides an in-

depth overview of the chemical and physical properties, synthesis and purification methods,

biological activities, and safety information for 7-hydroxyheptanoic acid, tailored for a

scientific audience. The content is supported by tabulated data, detailed experimental

protocols, and visualizations of key processes.

Chemical and Physical Properties
7-Hydroxyheptanoic acid is a straight-chain, medium-chain fatty acid.[2] Its structure consists

of a heptanoic acid backbone with a hydroxyl group at the omega (position 7) carbon. This

structure imparts both hydrophilic (from the hydroxyl and carboxyl groups) and lipophilic (from

the carbon chain) characteristics.

Table 1: Physicochemical Properties of 7-Hydroxyheptanoic Acid
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Property Value Source(s)

CAS Number 3710-42-7 [1][2]

Molecular Formula C₇H₁₄O₃ [1][2]

Molecular Weight 146.18 g/mol [2]

Melting Point 46 °C

Boiling Point 145-152 °C at 18 Torr

Density 1.073 ± 0.06 g/cm³ (Predicted)

pKa 4.76 ± 0.10 (Predicted)

Appearance
White to yellow liquid or low

melting solid

Solubility
Sparingly soluble in DMSO

and Methanol

Synthesis and Purification
Several synthetic routes to 7-hydroxyheptanoic acid have been reported. The choice of

method may depend on the desired scale, purity, and available starting materials.

Synthesis via Ozonolysis of 7-Octen-1-ol
This method involves the oxidative cleavage of the double bond in 7-octen-1-ol using ozone.

Experimental Protocol:

Reaction Setup: A solution of 7-octen-1-ol (1 mL, 0.88 g, 6.66 mmol) in a mixture of

acetonitrile (15.8 mL) and water (1.8 mL) is placed in a reaction vial equipped with a gas inlet

and a magnetic stirrer.[3][4]

Ozonolysis: The reaction mixture is cooled to 0 °C in an ice bath. Ozone gas is then bubbled

through the solution. The reaction is carried out under a nitrogen atmosphere (1 atm) and

allowed to proceed at room temperature for 12 hours.[3][4]
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Quenching: A solution of sodium bisulfite is prepared by dissolving sodium metabisulfite

(Na₂S₂O₅) (2.77 g, 14.58 mmol) in water (14 mL). This solution is added slowly to the

reaction mixture, ensuring the internal temperature does not exceed 35 °C.[3][4] After the

addition is complete, the mixture is stirred for an additional 10 minutes.

Extraction: Ethyl acetate (10 mL) is added to the reaction mixture, and the organic and

aqueous layers are separated. The aqueous layer is further extracted with ethyl acetate.[3][4]

Isolation: The combined organic layers are dried over anhydrous magnesium sulfate

(MgSO₄), filtered, and concentrated under reduced pressure to yield the product. A typical

reported yield is around 95%.[3][4]

Workflow Diagram:
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Caption: Synthesis of 7-Hydroxyheptanoic Acid via Ozonolysis.

Synthesis via Oxidation of 1,7-Heptanediol
This approach involves the selective oxidation of one of the terminal hydroxyl groups of 1,7-

heptanediol. While a specific detailed protocol for 7-hydroxyheptanoic acid was not found in
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the literature search, a general method using a TEMPO/NaOCl/NaClO₂ system for the

chemoselective oxidation of 1,2-diols to α-hydroxy acids can be adapted.[5]

Representative Experimental Protocol:

Reaction Setup: To a biphasic solution of 1,7-heptanediol in toluene and water, add catalytic

amounts of TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) and sodium hypochlorite (NaOCl).

[5]

Oxidation: Add sodium chlorite (NaClO₂) as the terminal oxidant. The reaction is typically

stirred at room temperature. The progress of the reaction should be monitored by a suitable

technique like TLC or GC.

Workup and Isolation: Upon completion, the aqueous layer is separated, acidified, and

extracted with an organic solvent. The combined organic extracts are then dried and

concentrated to yield the product.

Synthesis via Hydrogenation of 3-(2-Furyl)acrylic Acid
This method involves the hydrogenation of 3-(2-furyl)acrylic acid in the presence of a platinum

catalyst.[6] The furan ring is opened and reduced to afford the hydroxy acid.

Representative Experimental Protocol:

Reaction Setup: In a high-pressure reactor, dissolve 3-(2-furyl)acrylic acid in a suitable

solvent such as acetic acid.[6]

Catalyst Addition: Add a catalytic amount of platinum oxide (PtO₂).

Hydrogenation: The reactor is purged with hydrogen gas and then pressurized. The reaction

mixture is stirred under hydrogen pressure at a specified temperature until the uptake of

hydrogen ceases.

Isolation: After releasing the pressure, the catalyst is filtered off. The solvent is removed

under reduced pressure, and the crude product is purified.

Purification
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Purification of 7-hydroxyheptanoic acid can be achieved through standard laboratory

techniques. Given its properties as a low-melting solid or oil, a combination of methods may be

necessary.

General Purification Protocol:

Extraction: The crude product can be purified by liquid-liquid extraction. By adjusting the pH

of an aqueous solution, the carboxylic acid can be protonated (at low pH) and extracted into

an organic solvent, or deprotonated (at high pH) to remain in the aqueous phase, separating

it from non-acidic impurities.

Chromatography: Column chromatography using silica gel is a common method for purifying

organic acids. A solvent system of increasing polarity (e.g., hexane/ethyl acetate gradient)

can be used to elute the compound. For short-chain hydroxy fatty acids, solid-phase

extraction (SPE) can also be an effective purification technique.[7][8]

Distillation: For larger quantities, vacuum distillation can be employed to purify the product,

especially if it is a liquid at room temperature.

Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can

be used to achieve high purity.

Biological Activity and Mechanism of Action
The biological activity of 7-hydroxyheptanoic acid is not extensively studied. However, based

on its chemical class and available information, some activities can be inferred.

Antimicrobial Activity
7-Hydroxyheptanoic acid is suggested to possess antimicrobial properties.[9] The proposed

mechanism of action, similar to other fatty acids and surfactants, is the disruption of the

microbial cell membrane.[9] The amphiphilic nature of the molecule allows it to insert into the

lipid bilayer of the cell membrane, leading to increased permeability, leakage of cellular

contents, and ultimately cell death.

Conceptual Diagram of Antimicrobial Action:
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Caption: Proposed Antimicrobial Mechanism of 7-Hydroxyheptanoic Acid.

Metabolism
As an omega-hydroxy fatty acid, 7-hydroxyheptanoic acid is expected to be metabolized in

mammals via the omega-oxidation pathway. This process is primarily carried out by

cytochrome P450 (CYP) enzymes, particularly those of the CYP4 family, which are located in

the endoplasmic reticulum of liver and kidney cells.[10]

Generalized Metabolic Pathway:

The omega-hydroxyl group is sequentially oxidized to an aldehyde and then to a carboxylic

acid, forming a dicarboxylic acid. This dicarboxylic acid can then undergo further metabolism.
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Caption: Generalized Metabolic Pathway of 7-Hydroxyheptanoic Acid.

Signaling Pathways
There is limited direct evidence for the interaction of 7-hydroxyheptanoic acid with specific

signaling pathways in mammalian cells. However, it has been suggested that its interactions

with fatty acid receptors could potentially modulate lipid metabolism and influence cellular

signaling.[9] Further research is required to elucidate these potential roles.

Applications
The unique structure of 7-hydroxyheptanoic acid lends itself to a variety of applications:

Cosmetics: Due to its moisturizing properties, it can be used as an emollient and skin-

conditioning agent.

Pharmaceuticals: It is being investigated for potential therapeutic applications due to its

biological activity. It is also used as a reagent in the synthesis of other compounds with
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therapeutic potential, such as the anti-inflammatory compound (S)-curvularin.[3][4]

Chemical Synthesis: It serves as a valuable intermediate for the synthesis of other

chemicals, such as suberic acid and 7-aminoheptanoic acid. It is also used in the preparation

of polymer-supported stannols and distannoxanes.[3][4]

Food Industry: It has been considered for use as a flavoring agent or preservative due to its

potential antimicrobial properties.

Safety and Handling
Table 2: GHS Hazard Information for 7-Hydroxyheptanoic Acid

Hazard Statement Code Description Source(s)

Skin

Corrosion/Irritation
H315 Causes skin irritation [2][9]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[2][9]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[2][9]

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or

vapors.

Avoid contact with skin, eyes, and clothing.

In case of contact, immediately flush the affected area with plenty of water.

Store in a tightly closed container in a cool, dry place.
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Conclusion and Future Directions
7-Hydroxyheptanoic acid is a functionally versatile omega-hydroxy fatty acid with established

and potential applications across several industries. While methods for its synthesis are

available, further optimization for large-scale, cost-effective production could broaden its utility.

The biological activities of this compound, particularly its antimicrobial properties and potential

interactions with cellular signaling pathways, are areas that warrant more in-depth

investigation. Future research should focus on elucidating its precise mechanisms of action,

conducting comprehensive toxicological studies, and exploring its full therapeutic and industrial

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [7-Hydroxyheptanoic Acid (CAS: 3710-42-7): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215387#7-hydroxyheptanoic-acid-cas-number-
3710-42-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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